4-(Bromomethyl)-2-fluorobenzenesulphonamide

• IUPAC Name: 4-(bromomethyl)-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C7H7BrFNO2S/c8-4-5-1-2-7(6(9)3-5)13(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key: MEDZIOXQDCBAHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CBr)F)S(=O)(=O)N
• Molecular Formula: C7H7BrFNO2S
• Molecular Weight: 268.11 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to “4-(Bromomethyl)-2-fluorobenzenesulphonamide” often involves bromination reactions. For instance, the synthesis of “4-(Bromomethyl)benzoic acid” involves the bromination of toluene under conditions suitable for a free radical halogenation.

Scientific Research Applications

Crystal Structure Analysis

Research on p-substituted benzenesulphonamides, including those with bromo and fluoro groups, has provided insights into how ring substitution affects crystal structures. This study elucidates the effects of electron-withdrawing substituents like fluorine and bromine on bond lengths, bond angles, and the overall orientation of molecular structures, which is crucial for designing molecules with desired physical and chemical properties (Gowda et al., 2003).

Electrochemical Applications

The modification of lithium-ion batteries through novel electrolyte additives derived from bromo and fluoro substituted compounds demonstrates the potential of these molecules in enhancing battery performance. This includes improving overcharge protection and reducing flammability, which are critical for developing safer and more efficient energy storage systems (Zhang Qian-y, 2014).

Oxidation Studies

Studies on the oxidative strengths of various arylsulphonamides, including N-bromo derivatives, have been conducted to understand their kinetics and mechanisms in oxidizing organic substrates like D-fructose and D-glucose. These findings are essential for applications in synthetic chemistry and possibly in biological systems where controlled oxidation is required (Usha & Gowda, 2006).

Synthesis of Bi-functional Molecules

Research into the synthesis of bi-functional molecules, such as 2-fluoro-4-bromobiphenyl, highlights the utility of bromo and fluoro substituted compounds in creating intermediates for pharmaceuticals. This includes the production of non-steroidal anti-inflammatory drugs, showcasing the role these compounds play in medicinal chemistry (Qiu et al., 2009).

Polymer Science

The study of fluorinated distyrylbenzene chromophores and their solid-state organization reveals the impact of fluorine regiochemistry on molecular properties. This research is pivotal for developing advanced materials with specific optical and electronic characteristics, underscoring the importance of fluorinated compounds in materials science (Renak et al., 1999).

Safety and Hazards

“4-(Bromomethyl)-2-fluorobenzenesulphonamide” is likely to be hazardous given its similarity to other bromomethyl compounds. For instance, “Methyl 4-(bromomethyl)benzoate” is considered hazardous and can cause skin irritation, serious eye damage, and respiratory irritation.